Cas no 1396750-02-9 (3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1396750-02-9
• MF: C₂₁H₂₀N₄O₄
• MW: 392.407904624939
• CID: 5400922
• Update Time: 2025-11-06

3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyphenyl)-2-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)pyrazole-3-carboxamide
• 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C21H20N4O4/c1-25-18(11-17(24-25)15-10-14(28-2)5-7-19(15)29-3)21(27)22-13-4-6-16-12(8-13)9-20(26)23-16/h4-8,10-11H,9H2,1-3H3,(H,22,27)(H,23,26)
• InChI Key： LVVXTZIBZJRWLG-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC(OC)=CC=C2OC)C=C(C(NC2C=CC3=C(C=2)CC(=O)N3)=O)N1C

Additional information on 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide

Research Brief on 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide (CAS: 1396750-02-9)

The compound 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide (CAS: 1396750-02-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole-carboxamide scaffold, has attracted significant attention due to its potential therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Research indicates that this compound exhibits potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β), which are critically involved in cell cycle regulation and neurodegenerative pathways. In vitro studies have demonstrated its ability to induce apoptosis in cancer cell lines while showing minimal cytotoxicity in normal cells, suggesting a favorable therapeutic window. Furthermore, its structural features, including the 2,5-dimethoxyphenyl and indole moieties, contribute to its enhanced binding affinity and selectivity.

Recent pharmacokinetic evaluations of 1396750-02-9 have revealed promising oral bioavailability and metabolic stability, making it a viable candidate for further development. Animal studies have shown that the compound effectively crosses the blood-brain barrier, a critical attribute for targeting central nervous system disorders. These findings are supported by advanced computational modeling and X-ray crystallography data, which provide insights into its binding interactions with target proteins.

Despite these advancements, challenges remain in optimizing the compound's solubility and reducing off-target effects. Current research efforts are directed toward structural modifications to improve its drug-like properties. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected within the next two years.

In conclusion, 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-1H-pyrazole-5-carboxamide represents a significant breakthrough in the development of targeted therapies. Its dual potential in oncology and neurodegenerative diseases underscores the importance of continued research and investment in this area. Future studies will focus on validating its efficacy in human trials and exploring combination therapies to enhance its therapeutic impact.